N-[5-(2,3-dichlorobenzyl)-1,3-thiazol-2-yl]-3-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide

• Molecular Formula: C27H21Cl2N5OS2
• Molecular Weight: 566.5 g/mol
• IUPAC Name: N-[5-[(2,3-dichlorophenyl)methyl]-1,3-thiazol-2-yl]-3-[(4,5-diphenyl-1,2,4-triazol-3-yl)sulfanyl]propanamide
• InChI: InChI=1S/C27H21Cl2N5OS2/c28-22-13-7-10-19(24(22)29)16-21-17-30-26(37-21)31-23(35)14-15-36-27-33-32-25(18-8-3-1-4-9-18)34(27)20-11-5-2-6-12-20/h1-13,17H,14-16H2,(H,30,31,35)
• InChI Key: NVQXIGOQXJGRSJ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NN=C(N2C3=CC=CC=C3)SCCC(=O)NC4=NC=C(S4)CC5=C(C(=CC=C5)Cl)Cl

Description

N-[5-(2,3-dichlorobenzyl)-1,3-thiazol-2-yl]-3-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide is a chemical compound that has gained significant attention in scientific research due to its potential for therapeutic applications. This compound belongs to the class of thiazole derivatives and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-[5-(2,3-dichlorobenzyl)-1,3-thiazol-2-yl]-3-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide involves the inhibition of various enzymes and signaling pathways that are involved in the development and progression of diseases. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is responsible for the production of pro-inflammatory cytokines. It also inhibits the activity of matrix metalloproteinases (MMPs), which are involved in the degradation of extracellular matrix proteins.
Biochemical and Physiological Effects:
N-[5-(2,3-dichlorobenzyl)-1,3-thiazol-2-yl]-3-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide has been found to exhibit various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It also inhibits the activity of MMPs, which are involved in the degradation of extracellular matrix proteins. In addition, it has been found to exhibit anti-cancer properties by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

N-[5-(2,3-dichlorobenzyl)-1,3-thiazol-2-yl]-3-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide has several advantages for lab experiments. It is relatively easy to synthesize and has been found to exhibit significant therapeutic potential. However, it also has some limitations, such as its potential toxicity and limited solubility in water.

Future Directions

There are several future directions for the study of N-[5-(2,3-dichlorobenzyl)-1,3-thiazol-2-yl]-3-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide. One potential direction is to further investigate its anti-inflammatory and anti-cancer properties and explore its potential use as a therapeutic agent. Another potential direction is to study its potential use as an anti-diabetic agent. Additionally, further studies are needed to determine the optimal dosage and potential side effects of this compound.

Synthesis Methods

The synthesis of N-[5-(2,3-dichlorobenzyl)-1,3-thiazol-2-yl]-3-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide involves the reaction of 2,3-dichlorobenzylamine with 2-bromoacetic acid to form the intermediate compound, which is then reacted with thiosemicarbazide to form the final product.

Scientific Research Applications

N-[5-(2,3-dichlorobenzyl)-1,3-thiazol-2-yl]-3-[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)sulfanyl]propanamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit significant anti-inflammatory, anti-cancer, and anti-microbial properties. In addition, it has also been studied for its potential use as an anti-oxidant and anti-diabetic agent.